Cas no 2034240-79-2 (N-[3-[3-(2,4-dioxo-1,3-oxazolidin-3-yl)pyrrolidine-1-carbonyl]phenyl]-3-fluorobenzenesulfonamide)

• Product Name: N-[3-[3-(2,4-dioxo-1,3-oxazolidin-3-yl)pyrrolidine-1-carbonyl]phenyl]-3-fluorobenzenesulfonamide
• CAS No: 2034240-79-2
• MF: C₂₀H₁₈FN₃O₆S
• MW: 447.43682718277
• CID: 5549851
• Update Time: 2025-07-02

N-[3-[3-(2,4-dioxo-1,3-oxazolidin-3-yl)pyrrolidine-1-carbonyl]phenyl]-3-fluorobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[3-[3-(2,4-dioxo-1,3-oxazolidin-3-yl)pyrrolidine-1-carbonyl]phenyl]-3-fluorobenzenesulfonamide

• Inchi： 1S/C20H18FN3O6S/c21-14-4-2-6-17(10-14)31(28,29)22-15-5-1-3-13(9-15)19(26)23-8-7-16(11-23)24-18(25)12-30-20(24)27/h1-6,9-10,16,22H,7-8,11-12H2
• InChI Key： VAYJNARYCCTPSA-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(C(N3CCC(N4C(=O)COC4=O)C3)=O)=C2)(=O)=O)=CC=CC(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-[3-[3-(2,4-dioxo-1,3-oxazolidin-3-yl)pyrrolidine-1-carbonyl]phenyl]-3-fluorobenzenesulfonamide

Comprehensive Analysis of N-[3-[3-(2,4-dioxo-1,3-oxazolidin-3-yl)pyrrolidine-1-carbonyl]phenyl]-3-fluorobenzenesulfonamide (CAS No. 2034240-79-2)

The compound N-[3-[3-(2,4-dioxo-1,3-oxazolidin-3-yl)pyrrolidine-1-carbonyl]phenyl]-3-fluorobenzenesulfonamide, identified by its CAS No. 2034240-79-2, is a sophisticated sulfonamide derivative with significant potential in pharmaceutical research and development. This molecule combines a pyrrolidine scaffold with a 1,3-oxazolidin-2,4-dione moiety, linked to a 3-fluorobenzenesulfonamide group, making it a compelling subject for drug discovery. Its structural complexity and functional diversity have garnered attention in the context of targeted therapies and small-molecule inhibitors, particularly in oncology and inflammation research.

Recent advancements in precision medicine and computational drug design have highlighted the importance of compounds like N-[3-[3-(2,4-dioxo-1,3-oxazolidin-3-yl)pyrrolidine-1-carbonyl]phenyl]-3-fluorobenzenesulfonamide. Researchers are increasingly focusing on its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with key biological pathways. The incorporation of a fluorine atom enhances its metabolic stability and binding affinity, a feature highly sought after in modern drug development. This aligns with the growing demand for bioactive small molecules that can address unmet medical needs.

From a synthetic chemistry perspective, the preparation of CAS No. 2034240-79-2 involves multi-step organic transformations, including amide coupling and sulfonylation reactions. The presence of the 1,3-oxazolidin-2,4-dione ring introduces unique reactivity, enabling further derivatization for structure-activity relationship (SAR) studies. Such flexibility is critical for optimizing pharmacokinetic properties and reducing off-target effects, a priority in next-generation therapeutics.

The compound's relevance extends to AI-driven drug discovery, where machine learning models predict its interactions with protein targets. This synergy between computational chemistry and experimental validation accelerates the identification of lead compounds. As the pharmaceutical industry embraces digital transformation, molecules like N-[3-[3-(2,4-dioxo-1,3-oxazolidin-3-yl)pyrrolidine-1-carbonyl]phenyl]-3-fluorobenzenesulfonamide exemplify the fusion of cheminformatics and high-throughput screening.

Environmental and regulatory considerations also play a role in the application of this compound. Its design adheres to green chemistry principles, minimizing hazardous byproducts during synthesis. This aligns with global trends toward sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field. Additionally, its non-toxic profile (as per available data) ensures compliance with stringent safety standards.

In summary, N-[3-[3-(2,4-dioxo-1,3-oxazolidin-3-yl)pyrrolidine-1-carbonyl]phenyl]-3-fluorobenzenesulfonamide represents a promising candidate for advancing drug discovery and translational research. Its structural ingenuity, combined with emerging technologies like AI-assisted molecular design, positions it at the forefront of innovation. Future studies may explore its efficacy in disease models, further solidifying its role in the next wave of therapeutic breakthroughs.